Cas no 115441-86-6 (Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester)

• Product Name: Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester
• CAS No: 115441-86-6
• MF: C₂₀H₂₃BrO₄S
• MW: 439.36322426796
• CID: 6641203
• Update Time: 2024-01-29

Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester

• Inchi： 1S/C20H23BrO4S/c1-14(21)20(24-3,25-4)16-10-11-18(15(12-16)13-19(22)23-2)26-17-8-6-5-7-9-17/h5-12,14H,13H2,1-4H3
• InChI Key： OATAGJURIJXOGZ-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC(C(OC)(OC)C(Br)C)=CC=C1SC1=CC=CC=C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 476.6±45.0 °C(Predicted)